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Compound of Interest

Compound Name: Lead tetraacetate

Cat. No.: B146063

An in-depth examination of the core properties, structure, and synthetic applications of lead
tetraacetate, a versatile oxidizing agent in organic chemistry.

Introduction

Lead tetraacetate, with the chemical formula Pb(C2Hs02)4, is a powerful and selective
oxidizing agent widely employed in organic synthesis. It is a colorless, monoclinic crystalline
solid that is soluble in nonpolar organic solvents such as chloroform and benzene.[1][2] Due to
its sensitivity to moisture, it is typically stored in glacial acetic acid.[2] This guide provides a
detailed overview of the physicochemical properties, molecular structure, and key experimental
protocols involving lead tetraacetate, tailored for professionals in research, science, and drug
development.

Physicochemical Properties

Lead tetraacetate is characterized by a range of distinct physical and chemical properties that
are critical for its handling and application in synthesis. A summary of its key quantitative data is
presented in Table 1.

Table 1: Quantitative Physicochemical Properties of
Lead Tetraacetate
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Property Value References
Molecular Formula CsH120sPb [3]
Molecular Weight 443.38 g/mol [41[5]
Colorless to faintly pink
Appearance o [11[2]
monoclinic crystals
Odor Vinegar-like [41[6]
Melting Point 175 °C (347 °F; 448 K) [2][4][6]
Boiling Point Decomposes [2]
Density 2.228 g/cm3 at 17 °C [1][2][6]
Soluble in chloroform,
benzene, nitrobenzene, and
Solubility hot glacial acetic acid. [1][2]
Decomposes in cold water and
ethanol.
CAS Number 546-67-8 [31[5]

Lead tetraacetate is unstable in air and reacts with water to form lead(IV) oxide and acetic

acid.[6][7] It is a strong oxidizing agent and should be handled with care, as it is toxic and can
be absorbed through the skin.[2]

Molecular Structure and Bonding

In the solid state, the lead(IV) ion in lead tetraacetate is coordinated to four bidentate acetate

ligands. This results in an 8-coordinate lead atom where the oxygen atoms from the acetate

groups form a flattened trigonal dodecahedron.[2] The bidentate coordination indicates that

each acetate group binds to the lead center through both of its oxygen atoms.
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Caption: Structure of Lead Tetraacetate with Bidentate Acetate Ligands.
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Experimental Protocols
Synthesis of Lead Tetraacetate from Red Lead

This protocol describes the preparation of lead tetraacetate by the oxidation of red lead
(Pbs0a4) with acetic acid and acetic anhydride.

Materials:

e Red lead (Pbs0a4), dry powder

e Glacial acetic acid

e Acetic anhydride

» Activated carbon

e Wide-mouthed or three-necked flask
e Mechanical stirrer

e Heating mantle

e Biuchner funnel and suction flask

e Vacuum desiccator

Potassium hydroxide (for desiccator)
Procedure:

» In a wide-mouthed or three-necked flask equipped with a mechanical stirrer, combine 600
mL of glacial acetic acid and 400 mL of acetic anhydride.

e Heat the mixture to 55 °C with stirring.

e Add 700 g (approximately 1.02 moles) of dry red lead powder in small portions (15-20 g at a
time).
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o Ensure that the color from the previous portion has largely dissipated before adding the next.
Maintain the reaction temperature between 55 and 80 °C.

 After the addition is complete, cool the dark solution to allow the crystalline lead
tetraacetate to separate.

o Collect the crude product by suction filtration and wash it with glacial acetic acid.

o For purification, dissolve the crude product in hot acetic acid, decolorize the solution with
activated carbon, and filter the hot solution.

o Cool the filtrate to yield purified, colorless needles of lead tetraacetate.

e Dry the final product in a vacuum desiccator over potassium hydroxide and store it in a
tightly sealed container to protect it from moisture.[4]

Criegee Oxidation of a 1,2-Diol

This protocol provides a general procedure for the oxidative cleavage of a 1,2-diol to the
corresponding aldehydes or ketones using lead tetraacetate.

Materials:

o Lead tetraacetate (Pb(OAC)4)
e 1,2-diol

» Dichloromethane (CH2Cl2)

o Ethylene glycol (for quenching)
e Round-bottom flask

o Magnetic stirrer

» Rotary evaporator

Procedure:
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To a stirred suspension of lead tetraacetate (1.5 equivalents) in dichloromethane (25 mL),
add a solution of the 1,2-diol (1.0 equivalent, 2.25 mmol) in dichloromethane (10 mL).

Stir the resulting mixture at room temperature for 20 minutes.
Quench the reaction by adding ethylene glycol.

Remove the volatile components under reduced pressure using a rotary evaporator to obtain
the crude product.

The crude product can often be used in the next synthetic step without further purification.[1]
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Caption: Workflow for the Criegee Oxidation of a 1,2-Diol.

Key Synthetic Applications

Lead tetraacetate is a versatile reagent with numerous applications in organic synthesis
beyond the Criegee oxidation. Some of its other important uses include:

o Acetoxylation: It can introduce acetoxy groups at benzylic, allylic, and a-ether C-H bonds.
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o Dehydrogenation: It is used for the dehydrogenation of hydrazones and hydrazines.

e Hofmann Rearrangement: It serves as an alternative to bromine in the Hofmann
rearrangement.

o Oxidative Decarboxylation: It can be used for the oxidative decarboxylation of carboxylic
acids.

Safety and Handling

Lead tetraacetate is a toxic compound and should be handled with appropriate safety
precautions in a well-ventilated fume hood.[2] It is harmful if swallowed or inhaled and is a
suspected carcinogen and reproductive toxin.[8] Personal protective equipment, including
gloves, safety glasses, and a lab coat, should be worn at all times. Due to its reactivity with
water, it should be stored in a dry environment, often under glacial acetic acid.[2]

Conclusion

Lead tetraacetate remains a valuable reagent in the arsenal of synthetic chemists, offering a
unique combination of reactivity and selectivity for various oxidative transformations. A
thorough understanding of its properties, structure, and handling is essential for its safe and
effective use in research and development, particularly in the synthesis of complex molecules
and pharmaceutical intermediates. The detailed protocols and data presented in this guide are
intended to support researchers in harnessing the full potential of this powerful reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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